Cas no 1192424-12-6 (2-Chloro-6-(pyridin-2-yl)pyridine-3-carboxylic acid)

• Product Name: 2-Chloro-6-(pyridin-2-yl)pyridine-3-carboxylic acid
• CAS No: 1192424-12-6
• MF: C₁₁H₇ClN₂O₂
• MW: 234.638481378555
• MDL: MFCD13196344
• CID: 5177081
• Update Time: 2026-03-05

2-Chloro-6-(pyridin-2-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(pyridin-2-yl)pyridine-3-carboxylic acid
• 2-chloro-6-(pyridin-2-yl)pyridine-3-carboxylicacid
• [2,2'-Bipyridine]-5-carboxylic acid, 6-chloro-
• 2-Chloro-6-(pyridin-2-yl)pyridine-3-carboxylic acid

• MDL： MFCD13196344
• Inchi： 1S/C11H7ClN2O2/c12-10-7(11(15)16)4-5-9(14-10)8-3-1-2-6-13-8/h1-6H,(H,15,16)
• InChI Key： LDDOJBNVZIOQJT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(C2C=CC=CN=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 2
• Topological Polar Surface Area: 63.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2-Chloro-6-(pyridin-2-yl)pyridine-3-carboxylic acid

2-Chloro-6-(pyridin-2-yl)pyridine-3-carboxylic acid

2-Chloro-6-(pyridin-2-yl)pyridine-3-carboxylic acid is a structurally complex organic compound with the CAS Registry Number 1192424-12-6. This compound belongs to the class of aromatic heterocyclic compounds, specifically featuring a pyridine ring system. The molecule incorporates a chlorine atom at the 2-position, a pyridin-2-yl substituent at the 6-position, and a carboxylic acid group at the 3-position of the central pyridine ring. Its molecular formula is C₁₁H₈ClN₃O₂, and its molecular weight is approximately 255.65 g/mol.

The synthesis of 2-Chloro-6-(pyridin-2-yl)pyridine-3-carboxylic acid typically involves multi-step organic reactions, including nucleophilic substitutions, coupling reactions, and oxidations. Researchers often employ methods such as the HWE (Hartung-Winter-Eschweiler) reaction or Ullmann coupling to introduce substituents onto the pyridine ring. The carboxylic acid group can be introduced via oxidation of an alcohol or through direct synthesis using appropriate precursors.

Recent studies have highlighted the potential of 2-Chloro-6-(pyridin-2-yl)pyridine-3-carboxylic acid in various fields, particularly in drug discovery and materials science. In pharmacology, this compound has shown promise as a lead molecule for developing new drugs targeting specific biological pathways. For instance, its ability to modulate certain enzyme activities has been explored in preclinical studies, suggesting potential applications in treating conditions such as inflammation and neurodegenerative diseases.

In materials science, 2-Chloro-6-(pyridin-2-yl)pyridine-3-carboxylic acid has been investigated for its role in constructing coordination polymers and metal organic frameworks (MOFs). Its nitrogen-rich structure and coordinating groups make it an ideal candidate for binding metal ions, leading to the formation of porous materials with applications in gas storage and catalysis.

The structural versatility of this compound also makes it a valuable building block in organic synthesis. Its pyridine ring system can undergo further functionalization to create derivatives with enhanced properties. For example, substitution at different positions on the ring can alter electronic properties, making it suitable for applications in optoelectronics and sensor technologies.

From an analytical standpoint, 2-Chloro-6-(pyridin-2-yl)pyridine-3-carboxylic acid can be characterized using a variety of spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about its molecular structure, while mass spectrometry (MS) confirms its molecular weight and composition. X-ray crystallography has been used to determine its three-dimensional structure, revealing insights into its packing behavior and intermolecular interactions.

In terms of stability and handling, this compound is generally stable under normal conditions but should be stored away from light and moisture to prevent degradation. It is not classified as a hazardous material under standard conditions but should be handled with care due to its chemical reactivity.

The growing interest in 2-Chloro-6-(pyridin-2-ylium)pyrimidine derivatives underscores the importance of understanding their chemical properties and potential applications. As research continues to uncover new uses for this compound, it is expected to play an increasingly significant role in both academic and industrial settings.